3-[(2,2-Dimethylpropyl)amino]-2-methylbenzoic acid
Overview
Description
3-[(2,2-Dimethylpropyl)amino]-2-methylbenzoic acid is a chemical compound with the CAS Number: 1249691-27-7 . It has a molecular weight of 221.3 and its IUPAC name is 2-methyl-3-(neopentylamino)benzoic acid . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The molecule consists of 19 Hydrogen atoms, 13 Carbon atoms, 1 Nitrogen atom, and 2 Oxygen atoms . It contains a total of 35 atoms . The InChI code for the compound is 1S/C13H19NO2/c1-9-10(12(15)16)6-5-7-11(9)14-8-13(2,3)4/h5-7,14H,8H2,1-4H3,(H,15,16) .Physical And Chemical Properties Analysis
The compound is a powder that is stored at room temperature . The compound is soluble in water and ethanol (i.e., polar solvents) and insoluble in non-polar solvents like benzene, ether, etc .Scientific Research Applications
Synthesis and Chemical Properties
3-[(2,2-Dimethylpropyl)amino]-2-methylbenzoic acid and its derivatives are frequently used in the synthesis of complex organic compounds. For instance, Zheng Jian-hong (2012) demonstrated its application in the synthesis of Chloranthraniliprole, a widely used insecticide, through a series of reactions starting from 3-methyl-2-nitrobenzoic acid (Zheng Jian-hong, 2012). Additionally, Cao Sheng-li (2004) utilized 2-amino-5-methylbenzoic acid, a related compound, in the synthesis of key intermediates for anti-cancer drugs (Cao Sheng-li, 2004).
Material Science and Polymer Chemistry
In the field of material science and polymer chemistry, compounds derived from this compound are used in the synthesis of poly(amide‐imide)s with high gas permeability. D. Fritsch and Nicola Avella (1996) highlighted the synthesis of these polymers using dicarboxylic acids derived from 3-amino-4-methylbenzoic acid, demonstrating their potential applications in creating transparent, flexible, and tough films (D. Fritsch & Nicola Avella, 1996).
Crystallography and Structural Analysis
In crystallography, derivatives of this compound are used to analyze molecular and crystal structures. G. Brown and R. E. Marsh (1963) determined the crystal structure of 2-amino-3-methylbenzoic acid, providing valuable insights into molecular conformation and bonding distances (G. Brown & R. E. Marsh, 1963).
Luminescence Sensing
In the development of luminescence sensors, derivatives of this compound are also significant. B. Shi et al. (2015) synthesized lanthanide(III)-organic frameworks using dimethylphenyl imidazole dicarboxylate-based compounds, which are sensitive to benzaldehyde-based derivatives. These frameworks show potential as fluorescence sensors for these chemicals (B. Shi, Yuanhao Zhong, Lili Guo, & Gang Li, 2015).
Safety and Hazards
properties
IUPAC Name |
3-(2,2-dimethylpropylamino)-2-methylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-9-10(12(15)16)6-5-7-11(9)14-8-13(2,3)4/h5-7,14H,8H2,1-4H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMHUAURLHAKNDX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NCC(C)(C)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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